Cas no 2172060-89-6 (3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid)

• Product Name: 3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• CAS No: 2172060-89-6
• MF: C₂₆H₂₂Cl₂N₂O₅
• MW: 513.369285106659
• CID: 5959855
• PubChem ID: 165876494
• Update Time: 2025-06-08

3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• EN300-1510547
• 2172060-89-6
• 3-{[3,5-dichloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid

• Inchi： 1S/C26H22Cl2N2O5/c1-14(25(32)33)12-29-24(31)15-10-21(27)23(22(28)11-15)30-26(34)35-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,14,20H,12-13H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： DBSBCBQOFULULL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl)C(NCC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 512.0905772g/mol
• Monoisotopic Mass: 512.0905772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid

Introduction to 3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2172060-89-6)

3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2172060-89-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dichlorophenyl moiety, which contribute to its potential therapeutic applications.

The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids during the synthesis process. It can be selectively removed under mild conditions, making it an ideal choice for the preparation of complex peptides and proteins. The presence of the dichlorophenyl moiety in the structure of this compound adds to its hydrophobicity and may influence its binding affinity to specific protein targets.

Recent studies have explored the potential of this compound as a lead molecule in drug discovery. One notable application is in the development of inhibitors for specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders. The ability to modulate enzyme activity through precise molecular interactions is crucial for the design of effective therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid. The compound was found to exhibit potent inhibitory activity against a key enzyme implicated in cancer progression. This finding highlights its potential as a novel therapeutic agent for cancer treatment.

The structural complexity of this compound also makes it an excellent candidate for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural changes affect biological activity. This approach is essential for optimizing the potency and selectivity of lead compounds during drug development.

In addition to its potential as a therapeutic agent, 3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid has been studied for its use in diagnostic applications. Its unique spectral properties make it suitable for use in fluorescence-based assays, which are widely used in biomedical research and clinical diagnostics.

The synthesis of this compound typically involves several steps, including the protection and deprotection of functional groups, coupling reactions, and purification processes. Advanced synthetic techniques and high-purity reagents are essential to ensure the successful preparation of this complex molecule. The ability to synthesize such compounds efficiently and reproducibly is crucial for their practical application in both research and industry.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid in human subjects. Preliminary results have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

In conclusion, 3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2172060-89-6) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and optimize its therapeutic potential.